BSJ-04-132

• CAS RN: 2349356-39-2
• Molecular Formula: C42H49N11O7
• Molecular Weight: 819.92
• IUPAC Name: 7-cyclopentyl-2-((5-(4-(4-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)butyl)piperazin-1-yl)pyridin-2-yl)amino)-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C42H49N11O7/c1-49(2)40(58)31-22-26-23-45-42(48-37(26)52(31)27-8-3-4-9-27)46-33-14-12-28(24-44-33)51-20-18-50(19-21-51)17-6-5-16-43-35(55)25-60-32-11-7-10-29-36(32)41(59)53(39(29)57)30-13-15-34(54)47-38(30)56/h7,10-12,14,22-24,27,30H,3-6,8-9,13,15-21,25H2,1-2H3,(H,43,55)(H,47,54,56)(H,44,45,46,48)
• InChI Key: GWLSXEHHNOBFOI-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=CC2=CN=C(NC3=CC=C(C=N3)N3CCN(CCCCNC(=O)COC4=CC=CC5=C4C(=O)N(C4CCC(=O)NC4=O)C5=O)CC3)N=C2N1C1CCCC1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: BSJ-04-132; BSJ04132; BSJ 04 132

Description

BSJ-04-132 is a potent and selective Ribociclib-based CDK4 degrader (PROTAC), with IC50s of 50.6 nM and 30 nM for CDK4/D1 and CDK6/D1, respectively. It does not induce CDK6 and IKZF1/3 degradation. It has anti-cancer activity.

Molecular Structure Analysis

The molecular formula of BSJ-04-132 is C42H49N11O7. The molecular weight is 819.91. The chemical structure can be represented by the SMILES string: O=C(C1=CC2=CN=C(NC3=NC=C(N4CCN(CCCCCNC(COC5=CC=CC(C(N6C(CC7)C(NC7=O)=O)=O)=C5C6=O)=O)CC4)C=C3)N=C2N1C8CCCC8)N©C.

Chemical Reactions Analysis

BSJ-04-132 is a PROTAC that connects ligands for Cereblon and CDK. It selectively degrades CDK4.

Physical And Chemical Properties Analysis

BSJ-04-132 is a solid substance. It is soluble in DMSO at 100 mg/mL. It should be stored at -20°C, in a dry and sealed environment.

Scientific Research Applications

1. Impact on Gastrointestinal Function and Depressive Behavior

• Research Findings: Zuojin pill (ZJP), a medication similar to BSJ-04-132, has been shown to exhibit anti-depressant effects and regulate gastrointestinal function. This was observed in rats under chronic unpredictable mild stress, indicating potential clinical applications for similar compounds like BSJ-04-132.
• Mechanism: The study explored the relationship with the brain-gut axis, highlighting improvements in gastrointestinal motility and alterations in serum gastrointestinal hormones, inflammatory cytokines, and neurotransmitters.
• Source: (Wang et al., 2020)

2. Dosing Strategies and Pharmacokinetics

• Research Findings: A variety of studies highlight the importance of accurate dosing strategies for medications like BSJ-04-132. These include considerations for translating dosages from animal models to humans and the limitations of traditional methods such as Body Surface Area (BSA) scaling.
• Source:
  • (Blanchard & Smoliga, 2015)
  • (Reagan-Shaw et al., 2007)
  • (Gurney, 1996)

3. Structural Health Monitoring in Engineering

• Research Findings: Research on the bolted spherical joint (BSJ) in engineering, though not directly related to BSJ-04-132, demonstrates the interdisciplinary nature of research and the potential for cross-application insights. This study used electro-mechanical impedance techniques for monitoring structural integrity, which could inspire novel monitoring methods in pharmaceutical applications.
• Source: (Xu et al., 2019)

Mechanism of Action

BSJ-04-132 works by simultaneously inhibiting CDK4/CDK6 kinase activity and recruiting E3 ligase CRL4 CRBN to target kinase protein destruction via E3 ligase-mediated ubiquitination and proteasomal degradation.